2-(3,4-dimethoxyphenyl)-N-(1-naphthylmethyl)ethanamine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(naphthalen-1-ylmethyl)ethanamine
• InChI: InChI=1S/C21H23NO2/c1-23-20-11-10-16(14-21(20)24-2)12-13-22-15-18-8-5-7-17-6-3-4-9-19(17)18/h3-11,14,22H,12-13,15H2,1-2H3
• InChI Key: PGNIIULGBSYOEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNCC2=CC=CC3=CC=CC=C32)OC
• Molecular Formula: C21H23NO2
• DSSTOX Substance ID: DTXSID401196329
• Molecular Weight: 321.4 g/mol
• CAS RN: 355816-88-5

Description

2-(3,4-dimethoxyphenyl)-N-(1-naphthylmethyl)ethanamine, commonly known as 2C-H-NBOMe, is a synthetic psychedelic drug that belongs to the class of phenethylamines. It is a relatively new compound that has gained attention in the scientific community due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2C-H-NBOMe is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This binding results in the activation of various signaling pathways, leading to changes in brain function and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2C-H-NBOMe are complex and varied. It has been shown to increase the release of neurotransmitters such as dopamine and serotonin, leading to changes in mood, perception, and behavior. It has also been shown to alter brain activity, leading to changes in cognitive function and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 2C-H-NBOMe in lab experiments include its unique properties and potential applications in various fields. It is a relatively new compound that has not been extensively studied, providing researchers with ample opportunities for exploration and discovery. However, the limitations of using 2C-H-NBOMe in lab experiments include its potential for toxicity and adverse effects, as well as the lack of available information on its long-term effects.

Future Directions

There are many potential future directions for research on 2C-H-NBOMe. One direction is to further explore its potential applications in treating mental health disorders and enhancing cognitive function and memory. Another direction is to study its potential for use in drug discovery and development, particularly in the development of new psychoactive compounds. Additionally, further research is needed to fully understand the mechanism of action and long-term effects of 2C-H-NBOMe.
Conclusion
In conclusion, 2C-H-NBOMe is a synthetic psychedelic drug that has gained attention in the scientific community due to its unique properties and potential applications. It has been studied for its potential use in treating mental health disorders, enhancing cognitive function and memory, and drug discovery and development. While there are advantages to using 2C-H-NBOMe in lab experiments, there are also limitations and potential risks. Further research is needed to fully understand the mechanism of action and long-term effects of this compound.

Scientific Research Applications

2C-H-NBOMe has gained significant attention in the scientific community due to its potential applications in various fields. It has been studied for its potential use in treating mental health disorders such as depression and anxiety. It has also been studied for its potential use in enhancing cognitive function and memory.